Cas no 21388-62-5 (Propanoic acid-d (9CI))

Propanoic acid-d (9CI) structure
Propanoic acid-d (9CI) structure
Product Name:Propanoic acid-d (9CI)
CAS No:21388-62-5
MF:C3H6O2
MW:75.0847029685974
CID:242296
PubChem ID:12216720
Update Time:2025-04-19

Propanoic acid-d (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid-d (9CI)
    • 3,3'-(3,7,12,17-tetramethyl-21H,23H-porphine-2,18-diyl)-bis-propionic acid dimethyl ester
    • 490237_ALDRICH
    • AC1L203E
    • deuteromethane
    • deuteroporfirin dimethyl ester
    • Deuteroporphyrin dimethyl ester
    • deuteroporphyrin IX methyl ester
    • DPIX dimethyl ester
    • I14-53279
    • METHANE-D
    • monodeuterated methane
    • Monodeuteropropionsaeure
    • O-deuterio-propionic acid
    • O-Deuterio-propionsaeure
    • propionic < (2)H> acid
    • propionic acid-d1
    • PROPIONIC ACID-OD
    • 21388-62-5
    • Inchi: 1S/C3H6O2/c1-2-3(4)5/h2H2,1H3,(H,4,5)/i/hD
    • InChI Key: XBDQKXXYIPTUBI-DYCDLGHISA-N
    • SMILES: O([2H])C(CC)=O

Computed Properties

  • Exact Mass: 75.043056176g/mol
  • Monoisotopic Mass: 75.043056176g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 40.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 37.3Ų

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